1-(4-chlorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-chlorophenyl)-5-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• InChI: InChI=1S/C18H14ClN5OS/c1-25-14-8-2-11(3-9-14)15-10-26-18(21-15)16-17(20)24(23-22-16)13-6-4-12(19)5-7-13/h2-10H,20H2,1H3
• InChI Key: FENVTGQTTZOCRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)Cl)N
• Molecular Formula: C18H14ClN5OS
• Molecular Weight: 383.9 g/mol

Description

1-(4-chlorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H14ClN5OS and its molecular weight is 383.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• 1-(4-chlorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine has been synthesized and structurally characterized, with a focus on its crystallization and single crystal diffraction properties (Kariuki et al., 2021).

Antimicrobial Activities

• This compound has been investigated for its potential in antimicrobial applications. Various derivatives of this compound exhibit good or moderate activities against certain microorganisms (Bektaş et al., 2007).

Molecular Docking and Anticancer Activity

• Studies have explored its potential anticancer activities, utilizing molecular docking techniques to understand its interactions with different proteins (Viji et al., 2020).

Fungicidal Activity

• Certain imine derivatives containing this compound have shown fungicidal activity against various pathogens, indicating its potential in agricultural and botanical applications (Jian, 2007).

Biochemical Characterization and Applications

• The compound has been subject to detailed biochemical characterization, including quantum chemical calculations and molecular dynamics simulation, to understand its properties and potential applications in various fields (Kaya et al., 2016).